Cas no 58521-27-0 (POTASSIUM PENTAFLUOROBENZOATE)

Potassium pentafluorobenzoate (C6F5COOK) is a fluorinated aromatic carboxylate salt with applications in organic synthesis and specialty chemistry. Its key advantages include high thermal stability and reactivity as a nucleophilic or anionic intermediate, particularly in fluorinated compound preparations. The pentafluorophenyl group enhances electron-withdrawing properties, making it useful in cross-coupling reactions and as a building block for advanced materials. The potassium counterion improves solubility in polar solvents, facilitating homogeneous reaction conditions. This compound is valued in pharmaceuticals, agrochemicals, and material science for its ability to introduce fluorinated motifs, which often enhance metabolic stability and lipophilicity in target molecules.

POTASSIUM PENTAFLUOROBENZOATE structure

Product name:POTASSIUM PENTAFLUOROBENZOATE

CAS No:58521-27-0

MF:C₇H₂F₅KO₂

MW:252.17990064621

MDL:MFCD09752634

CID:2855435

POTASSIUM PENTAFLUOROBENZOATE Chemical and Physical Properties

Names and Identifiers

- POTASSIUM PENTAFLUOROBENZOATE
- potassium2,3,4,5,6-pentafluorobenzoate
- MDL： MFCD09752634
- Inchi： 1S/C7HF5O2.K.H/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10;;/h(H,13,14);;
- InChI Key： CPBAJFXRIIZHMZ-UHFFFAOYSA-N
- SMILES： C(C1C(=C(F)C(F)=C(F)C=1F)F)(=O)O.[KH]

POTASSIUM PENTAFLUOROBENZOATE Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
abcr	AB171269-1 g	Potassium pentafluorobenzoate; 97%	58521-27-0		1g	€49.50	2022-06-02
TRC	P194140-10g	Potassium pentafluorobenzoate	58521-27-0		10g	$ 95.00	2022-06-03
Apollo Scientific	PC49473-25g	Potassium pentafluorobenzoate	58521-27-0	95%	25g	£240.00	2023-06-14
abcr	AB171269-5 g	Potassium pentafluorobenzoate; 97%	58521-27-0		5g	€89.50	2022-06-02
abcr	AB171269-1g	Potassium pentafluorobenzoate, 97%; .	58521-27-0	97%	1g	€49.50	2024-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1192272-25g	Potassium pentafluorobenzoate	58521-27-0	98%	25g	￥2642.00	2024-05-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1192272-5g	Potassium pentafluorobenzoate	58521-27-0	98%	5g	￥878.00	2024-05-07
1PlusChem	1P019E02-10g	Potassium pentafluorobenzoate	58521-27-0		10g	$53.00	2023-12-16
TRC	P194140-25g	Potassium pentafluorobenzoate	58521-27-0		25g	$ 195.00	2022-06-03
abcr	AB171269-5g	Potassium pentafluorobenzoate, 97%; .	58521-27-0	97%	5g	€89.50	2024-04-17